2-(4-methoxyphenyl)-5-(1-pyrrolidinyl)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 2-(4-methoxyphenyl)-5-pyrrolidin-1-yl-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C15H15N3O2/c1-19-12-6-4-11(5-7-12)14-17-13(10-16)15(20-14)18-8-2-3-9-18/h4-7H,2-3,8-9H2,1H3
• InChI Key: KODPGCJQOJVVEG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=C(O2)N3CCCC3)C#N
• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol

Description

2-(4-methoxyphenyl)-5-(1-pyrrolidinyl)-1,3-oxazole-4-carbonitrile, also known as ABT-594, is a synthetic compound that has been extensively studied for its potential therapeutic applications. ABT-594 is a potent agonist of the nicotinic acetylcholine receptor, and has been shown to have analgesic and anti-inflammatory effects.

Mechanism of Action

2-(4-methoxyphenyl)-5-(1-pyrrolidinyl)-1,3-oxazole-4-carbonitrile acts as an agonist of the nicotinic acetylcholine receptor, specifically the α4β2 and α3β4 subtypes. Activation of these receptors leads to the release of neurotransmitters such as dopamine, which are involved in the modulation of pain perception.
Biochemical and physiological effects:
2-(4-methoxyphenyl)-5-(1-pyrrolidinyl)-1,3-oxazole-4-carbonitrile has been shown to have analgesic effects in animal models of chronic pain, including neuropathic pain and inflammatory pain. In addition, 2-(4-methoxyphenyl)-5-(1-pyrrolidinyl)-1,3-oxazole-4-carbonitrile has been shown to have anti-inflammatory effects, which may contribute to its analgesic properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-methoxyphenyl)-5-(1-pyrrolidinyl)-1,3-oxazole-4-carbonitrile in lab experiments is its potency and selectivity for the nicotinic acetylcholine receptor. This allows researchers to study the effects of nicotinic receptor activation on pain perception and other physiological processes. However, one limitation of using 2-(4-methoxyphenyl)-5-(1-pyrrolidinyl)-1,3-oxazole-4-carbonitrile is its potential for toxicity, which must be carefully monitored in animal studies.

Future Directions

There are several potential future directions for research on 2-(4-methoxyphenyl)-5-(1-pyrrolidinyl)-1,3-oxazole-4-carbonitrile, including:
1. Development of more selective nicotinic receptor agonists with fewer side effects
2. Investigation of the role of nicotinic receptors in other physiological processes, such as learning and memory
3. Clinical trials to evaluate the efficacy of 2-(4-methoxyphenyl)-5-(1-pyrrolidinyl)-1,3-oxazole-4-carbonitrile and other nicotinic receptor agonists as analgesic agents for the treatment of chronic pain.

Synthesis Methods

The synthesis of 2-(4-methoxyphenyl)-5-(1-pyrrolidinyl)-1,3-oxazole-4-carbonitrile involves several steps, including the reaction of 4-methoxybenzaldehyde with ethyl cyanoacetate to form the corresponding ethyl ester. This intermediate is then reacted with pyrrolidine and ammonium acetate to form the oxazole ring, followed by deprotection to yield 2-(4-methoxyphenyl)-5-(1-pyrrolidinyl)-1,3-oxazole-4-carbonitrile.

Scientific Research Applications

2-(4-methoxyphenyl)-5-(1-pyrrolidinyl)-1,3-oxazole-4-carbonitrile has been extensively studied for its potential use as a therapeutic agent for the treatment of chronic pain, including neuropathic pain and inflammatory pain. In preclinical studies, 2-(4-methoxyphenyl)-5-(1-pyrrolidinyl)-1,3-oxazole-4-carbonitrile has been shown to have analgesic effects that are comparable to morphine, but with fewer side effects.